Isomarticin
Isomarticin
Isomarticin is a natural product found in Fusarium solani with data available.
Brand Name:
Vulcanchem
CAS No.:
19196-46-4
VCID:
VC21042526
InChI:
InChI=1S/C18H16O9/c1-18-5-6-11(8(26-18)4-10(27-18)17(23)24)16(22)12-7(19)3-9(25-2)15(21)13(12)14(6)20/h3,8,10,20,22H,4-5H2,1-2H3,(H,23,24)/t8?,10-,18?/m1/s1
SMILES:
CC12CC3=C(C(O1)CC(O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O
Molecular Formula:
C18H16O9
Molecular Weight:
376.3 g/mol
Isomarticin
CAS No.: 19196-46-4
Cat. No.: VC21042526
Molecular Formula: C18H16O9
Molecular Weight: 376.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isomarticin is a natural product found in Fusarium solani with data available. |
|---|---|
| CAS No. | 19196-46-4 |
| Molecular Formula | C18H16O9 |
| Molecular Weight | 376.3 g/mol |
| IUPAC Name | (15R)-3,10-dihydroxy-7-methoxy-13-methyl-5,8-dioxo-14,17-dioxatetracyclo[11.3.1.02,11.04,9]heptadeca-2(11),3,6,9-tetraene-15-carboxylic acid |
| Standard InChI | InChI=1S/C18H16O9/c1-18-5-6-11(8(26-18)4-10(27-18)17(23)24)16(22)12-7(19)3-9(25-2)15(21)13(12)14(6)20/h3,8,10,20,22H,4-5H2,1-2H3,(H,23,24)/t8?,10-,18?/m1/s1 |
| Standard InChI Key | HNMWDXUKPJZOQD-XPBDJYBLSA-N |
| Isomeric SMILES | CC12CC3=C(C(O1)C[C@@H](O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O |
| SMILES | CC12CC3=C(C(O1)CC(O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O |
| Canonical SMILES | CC12CC3=C(C(O1)CC(O2)C(=O)O)C(=C4C(=O)C=C(C(=O)C4=C3O)OC)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator